N-{3-[(2-methylphenyl)carbamoyl]-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl}furan-2-carboxamide

Specification

• CAS No.: 5581-56-6
• Molecular Formula: C20H18N2O3S
• Molecular Weight: 366.4 g/mol
• IUPAC Name: N-[3-[(2-methylphenyl)carbamoyl]-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]furan-2-carboxamide
• Standard InChI: InChI=1S/C20H18N2O3S/c1-12-6-2-3-8-14(12)21-19(24)17-13-7-4-10-16(13)26-20(17)22-18(23)15-9-5-11-25-15/h2-3,5-6,8-9,11H,4,7,10H2,1H3,(H,21,24)(H,22,23)
• Standard InChI Key: NHFDXVVSUBBWCA-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)C2=C(SC3=C2CCC3)NC(=O)C4=CC=CO4
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=C(SC3=C2CCC3)NC(=O)C4=CC=CO4

Introduction

N-{3-[(2-methylphenyl)carbamoyl]-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl}furan-2-carboxamide is a complex organic compound that incorporates several key structural elements, including a cyclopenta[b]thiophene ring, a furan ring, and a carbamoyl group attached to a 2-methylphenyl moiety. Despite the lack of specific information on this compound in the provided search results, its structure suggests potential applications in pharmaceutical or chemical research due to its diverse functional groups.

Potential Applications

Given the structural complexity and the presence of functional groups that are often found in bioactive molecules, this compound could have potential applications in medicinal chemistry. Compounds with similar structures have been explored for their anti-inflammatory, antibacterial, and antifungal activities.

Synthesis and Characterization

The synthesis of such compounds typically involves multi-step reactions, including the formation of the cyclopenta[b]thiophene core and subsequent attachment of the carbamoyl and furan groups. Characterization would involve techniques like NMR and mass spectrometry to confirm the structure.

Research Findings

While specific research findings on this exact compound are not available, related compounds have shown promise in various biological assays. For example, compounds with thiophene rings have been studied for their anti-inflammatory properties. The presence of a furan ring and a carbamoyl group could enhance or modify these properties.

Data Tables

Since specific data on this compound is not available, we can consider related compounds for comparison:

Compound	Molecular Formula	Molecular Weight (g/mol)	Potential Applications
N-{3-[(2-methylphenyl)carbamoyl]-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl}pyridine-3-carboxamide	C$_{23}$H$_{23}$N$_{3}$O$_{2}$S	405.5	Biological activity
2-Amino-N-(3-methoxyphenyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide	C$_{15}$H$_{16}$N$_{2}$O$_{2}$S	288.37	Chemical synthesis